4-(1-Hydroxyethyl)phenyl acetate

• CAS No.: 53744-50-6
• Molecular Formula: C10H12O3
• Molecular Weight: 180.2 g/mol
• IUPAC Name: [4-(1-hydroxyethyl)phenyl] acetate
• InChI: InChI=1S/C10H12O3/c1-7(11)9-3-5-10(6-4-9)13-8(2)12/h3-7,11H,1-2H3
• InChI Key: VZOVSXXHXIMTQX-UHFFFAOYSA-N
• SMILES: CC(C1=CC=C(C=C1)OC(=O)C)O

Description

4-(1-Hydroxyethyl)phenyl acetate is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

12 kg of 4-acetoxyacetophenone and 450 g of Pd/C catalyst (5% Pd on carbon) are charged in a 5-gal stirred reactor. The 4-acetoxyacetophenone is melted before charging in the reactor. After pressure testing with nitrogen, the reactor is charged with hydrogen at 100 psig and the reactor contents are heated to 60° C. After 8 hours, the heat is turned off to stop the reaction. The product analysis by gas chromatography gives 92.3% 4-acetoxyphenyl methylcarbinol, 1.8% 4-ethylphenyl acetate, 0.3% 4-acetoxyacetophenone, 1.6% ethylbenzene and the balance is due to other components.

Synthesis routes and methods II

Procedure details

102 g of 4-acetoxyacetophenone and 10 g of Raney nickel catalyst are charged in a 300-ml stirred reactor. The reactor is then charged with hydrogen at 500 psig and heated to 60° C. for 270 minutes. The reactor is then cooled down and the product analyzed by gas chromatography. The analysis gives 80.4% 4-acetoxyphenyl methylcarbinol.